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Compound of Interest

Compound Name:
4-[(4-tert-

Butylphenoxy)methyl]benzoic acid

Cat. No.: B183751 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-[(4-tert-Butylphenoxy)methyl]benzoic
acid

Compound Profile and Hazard Identification
1.1. Chemical Identity

Chemical Name: 4-[(4-tert-Butylphenoxy)methyl]benzoic acid

Molecular Formula: C₁₈H₂₀O₃

Molecular Weight: 284.35 g/mol

Structure: Comprises a benzoic acid moiety linked to a 4-tert-butylphenoxy group through a

methylene ether linkage.

1.2. Anticipated Hazards

While specific toxicological data for 4-[(4-tert-Butylphenoxy)methyl]benzoic acid is not

extensively available, a robust hazard assessment can be extrapolated from its structural

components—an aromatic carboxylic acid and a substituted phenoxy ether—and data from the

closely related compound, 4-tert-Butylbenzoic acid.

Based on this analysis, the primary hazards are anticipated to be:
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Skin and Eye Irritation: Like many carboxylic acids, this compound is expected to cause skin

and serious eye irritation upon contact.[1][2]

Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

Harmful if Swallowed: Ingestion may lead to irritation of the digestive tract and potential

systemic toxicity.[3][4]

Potential for Systemic Effects: Data for the analogous 4-tert-Butylbenzoic acid suggests

potential for effects on the nervous system, liver, and kidneys with repeated or significant

exposure.[3][4] It may also have adverse reproductive effects.[3][4]

Aquatic Toxicity: The compound may be harmful to aquatic life with long-lasting effects.[4][5]

The following diagram illustrates the key potential hazards associated with this chemical class.
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Caption: Key potential hazards of 4-[(4-tert-Butylphenoxy)methyl]benzoic acid.

Risk Assessment and Mitigation
A thorough risk assessment is paramount before commencing any work. The causality behind

experimental choices in handling this compound is rooted in mitigating the identified hazards.
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2.1. Exposure Control

The primary principle is to minimize all routes of exposure (inhalation, skin/eye contact, and

ingestion).

Engineering Controls: The most reliable method of exposure control.

Chemical Fume Hood: All handling of the solid compound and its solutions must be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[3][6]

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE): PPE serves as the last line of defense.[7][8] The

selection of appropriate PPE is critical and should be based on the specific tasks being

performed.

PPE Item Specification Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1

standards.[9]

Protects against splashes and

dust, which can cause serious

eye irritation.[1][2]

Hand Protection

Nitrile or neoprene gloves.[10]

Treat as splash protection and

replace immediately upon

contamination.[11]

Provides a barrier against skin

contact. Nitrile offers good

resistance to a range of

chemicals, including acids and

ethers for incidental contact.

[10][11]

Body Protection
A fully buttoned, long-sleeved

laboratory coat.[9][10]

Protects skin and personal

clothing from contamination.

Footwear
Closed-toe and closed-heel

shoes.[10]

Prevents injury from spills and

dropped objects.

Respiratory

A NIOSH-approved respirator

may be required if engineering

controls are insufficient or

during spill cleanup.[9]

Protects against inhalation of

high concentrations of dust.
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Safe Handling and Storage Protocols
Adherence to strict protocols is a self-validating system for ensuring safety.

3.1. Handling Procedures

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[3]

Location: Conduct all weighing and solution preparation within a chemical fume hood.[3][6]

Dispensing: When handling the solid, avoid generating dust.[3] Use appropriate tools (e.g., a

spatula) for transferring the material.

Solution Preparation: When dissolving, add the acid to the solvent, not the other way around,

to control any potential exothermic reactions.[10]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[3][6] Remove contaminated clothing immediately and wash before reuse.[3]

Avoid Incompatibilities: Keep the compound away from strong oxidizing agents and strong

bases, as these can lead to vigorous or hazardous reactions.[3][6]

3.2. Storage Requirements

Proper storage is crucial to maintain the compound's integrity and prevent accidents.

Container: Store in a tightly closed, clearly labeled container.[3][12] The label should include

the full chemical name and any relevant hazard warnings.[10]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[3]

[10][12]

Segregation: It is critical to segregate this compound from incompatible materials.

Store away from strong oxidizing agents and bases.[3][6][10]

As an organic acid, it should be stored separately from inorganic acids.[12]
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Do not store in metal cabinets, which can be corroded by acid vapors over time.[13] Use

secondary containment, such as a tray, to capture any potential leaks.[14]

The following workflow illustrates the core principles of safe handling from receipt to disposal.
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Caption: A generalized workflow for the safe handling of chemical compounds.
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Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

4.1. First-Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6]

Skin Contact: Remove all contaminated clothing. Flush skin with plenty of soap and water for

at least 15 minutes. Seek medical attention if irritation develops or persists.[3][6]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[3][6]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

give 2-4 cupfuls of water. Seek immediate medical attention.[3][6]

4.2. Spill and Leak Response

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors or dust.

Contain: Wearing appropriate PPE, prevent the spread of the spill. For a solid, carefully

sweep or vacuum the material into a suitable, labeled disposal container.[3] Avoid generating

dust.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the collected waste in accordance with local, state, and federal

regulations.

Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.
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Waste Collection: Collect all waste containing 4-[(4-tert-Butylphenoxy)methyl]benzoic
acid in a designated, properly labeled, and sealed hazardous waste container.

Disposal Route: Do not dispose of this chemical down the drain or in the general trash.[5][10]

All chemical waste must be disposed of through an approved hazardous waste management

program, following all institutional and governmental regulations.

Conclusion
The safe handling of 4-[(4-tert-Butylphenoxy)methyl]benzoic acid is predicated on a

thorough understanding of its potential hazards, derived from its chemical structure and data

on analogous compounds. By implementing robust engineering controls, utilizing appropriate

personal protective equipment, and adhering to established safe handling, storage, and

emergency protocols, researchers can effectively mitigate risks. This proactive approach to

safety is fundamental to a successful and secure research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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